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Compound of Interest

Compound Name: Vitispirane

Cat. No.: B1609481 Get Quote

Essential Safety and Handling Guide for
Vitispirane
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Vitispirane in a laboratory environment. The information is

intended for researchers, scientists, and professionals in drug development to ensure safe and

compliant laboratory practices.

Chemical and Physical Properties
Vitispirane is a volatile organic compound commonly used as a flavoring and fragrance agent.

A summary of its key physical and chemical properties is provided below.
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Property Value

Molecular Formula C₁₃H₂₀O[1][2]

Molecular Weight 192.30 g/mol [1]

Appearance Colorless to pale yellow solid (est.)

Melting Point 49.00 °C @ 760.00 mm Hg[1]

Boiling Point 258.00 to 259.00 °C @ 760.00 mm Hg[1]

Flash Point 106.67 °C (224.00 °F) TCC[3]

Solubility Soluble in alcohol. Insoluble in water.[3]

Vapor Pressure 0.022000 mmHg @ 25.00 °C (est.)

Hazard Identification and Personal Protective
Equipment (PPE)
Currently, Vitispirane does not have a standardized GHS classification, and specific hazard

statements are not readily available.[4][5] However, due to its volatile nature and as a matter of

good laboratory practice, appropriate personal protective equipment should be worn at all

times.
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PPE Category Recommended Equipment Justification

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.[6]

Protects against potential

splashes and aerosols.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile or Neoprene).[7]

Prevents direct skin contact

with the chemical.

Body Protection Laboratory coat.
Provides a barrier against

accidental spills.

Respiratory Protection

Not generally required under

normal, well-ventilated

conditions. Use a respirator

with organic vapor cartridges if

working in a poorly ventilated

area or with large quantities.

Minimizes inhalation of vapors.

Operational and Handling Procedures
Adherence to standard laboratory operating procedures is crucial for the safe handling of

Vitispirane.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from direct sunlight and sources of

ignition.[8]

Keep the container tightly closed when not in use.

Preparation and Use:

All handling of Vitispirane should be conducted in a well-ventilated area, preferably within a

fume hood.

Avoid direct contact with skin and eyes.[6]
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Do not eat, drink, or smoke in the handling area.

Ground and bond containers when transferring the substance to prevent static discharge.

Use appropriate tools and equipment to avoid spills.

Spill Management:

In case of a small spill, absorb the substance with an inert material (e.g., sand, vermiculite)

and place it in a suitable container for disposal.

For larger spills, evacuate the area and ensure adequate ventilation before cleanup.

Wear appropriate PPE during spill cleanup.

Experimental Protocol: Sample Preparation for
Sensory Analysis
This protocol outlines the steps for preparing a Vitispirane solution for sensory evaluation.

Objective: To prepare a 1% Vitispirane solution in propylene glycol.

Materials:

Vitispirane

Propylene glycol

Volumetric flask

Pipettes

Analytical balance

Procedure:

1. In a fume hood, weigh the required amount of Vitispirane using an analytical balance.
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2. Transfer the weighed Vitispirane to a volumetric flask.

3. Add a small amount of propylene glycol to dissolve the Vitispirane.

4. Once dissolved, add propylene glycol to the flask up to the calibration mark.

5. Stopper the flask and invert it several times to ensure a homogenous solution.

Disposal Plan
Dispose of Vitispirane and its containers in accordance with local, state, and federal

regulations.

Waste Vitispirane: Collect in a labeled, sealed container. Do not mix with other waste

streams unless compatible.

Contaminated Materials: Any materials contaminated with Vitispirane (e.g., gloves,

absorbent pads) should be placed in a sealed bag and disposed of as chemical waste.

Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate should

be collected and disposed of as chemical waste.

Vitispirane Handling Workflow
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Vitispirane Handling Workflow

Procurement

Storage

Handling

Disposal

Receive Vitispirane

Inspect Container

Store in Cool, Dry, Ventilated Area

Wear Appropriate PPE

Handle in Fume Hood

Perform Experiment

Collect Waste

Dispose per Regulations

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Vitispirane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Vitispirane | C13H20O | CID 6450832 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Vitispirane [webbook.nist.gov]

3. vitispirane, 65416-59-3 [perflavory.com]

4. cis-vitispirane, 99881-85-3 [thegoodscentscompany.com]

5. vitispirane A, NF0523 [perflavory.com]

6. Protective Equipment for Working With Solvents | MicroCare [microcare.com]

7. wisha-training.lni.wa.gov [wisha-training.lni.wa.gov]

8. msdspds.castrol.com [msdspds.castrol.com]

To cite this document: BenchChem. [Personal protective equipment for handling Vitispirane].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1609481#personal-protective-equipment-for-
handling-vitispirane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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